5-(Difluoromethyl)-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxylic acid

• CAS RN: 64621-47-2
• Molecular Formula: C12H7F2NO5
• Molecular Weight: 283.18 g/mol
• IUPAC Name: 5-(difluoromethyl)-8-oxo-[1,3]dioxolo[4,5-g]quinoline-7-carboxylic acid
• InChI: InChI=1S/C12H7F2NO5/c13-12(14)15-3-6(11(17)18)10(16)5-1-8-9(2-7(5)15)20-4-19-8/h1-3,12H,4H2,(H,17,18)
• InChI Key: JYJKFMPCGBLLHN-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C3C(=C2)C(=O)C(=CN3C(F)F)C(=O)O
• synonyms: 5-fluoromethyl-5,8-dihydro-8-oxo-1,3-dioxolo(4,5g)quinolone-7-carboxylic acid; EN 272; EN-272

Description

5-(Difluoromethyl)-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxylic acid, also known as 5-(Difluoromethyl)-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxylic acid, is a useful research compound. Its molecular formula is C12H7F2NO5 and its molecular weight is 283.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 27.5 g of 1-difluoromethyl-6,7-methylenedioxy-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid, ethyl ester and 600 ml of 6N hydrochloric acid is heated under reflux for 1.5 hours. The mixture is diluted with 1 liter of water, cooled, and filtered. The solid product is triturated with cold ethanol and filtered to give 24.5 g of the desired product, m.p. 327°-8° C. (dec).